4-(4-isopropylbenzyl)-1-((4-(2-oxopyrrolidin-1-yl)benzyl)thio)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 12-[[4-(2-oxopyrrolidin-1-yl)phenyl]methylsulfanyl]-8-[(4-propan-2-ylphenyl)methyl]-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C28H27N5O2S2/c1-18(2)21-9-5-19(6-10-21)16-32-26(35)25-23(13-15-36-25)33-27(32)29-30-28(33)37-17-20-7-11-22(12-8-20)31-14-3-4-24(31)34/h5-13,15,18H,3-4,14,16-17H2,1-2H3
• InChI Key: CWHXYLUOZQIBBN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN2C(=O)C3=C(C=CS3)N4C2=NN=C4SCC5=CC=C(C=C5)N6CCCC6=O
• Molecular Formula: C28H27N5O2S2
• Molecular Weight: 529.7 g/mol
• CAS No.: 1185025-34-6

Description

4-(4-isopropylbenzyl)-1-((4-(2-oxopyrrolidin-1-yl)benzyl)thio)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C28H27N5O2S2 and its molecular weight is 529.68. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodologies

A key area of research involves the development of synthesis methodologies for compounds within the thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin class. For instance, innovative strategies for intramolecular oxidative N-N bond formation have facilitated the synthesis of biologically significant structures like 1,2,4-triazolo[1,5-a]pyridines, showcasing a metal-free approach to constructing complex molecular skeletons through direct oxidative bond formations (Zheng et al., 2014). This methodology emphasizes efficiency, highlighting short reaction times and high yields, which are crucial for advancing chemical synthesis in research applications.

Potential Biological Activities

Another critical aspect of scientific research on these compounds is the exploration of their potential biological activities. Studies on thieno and furopyrimidine derivatives, for example, have revealed antimicrobial properties, indicating a promising avenue for developing new antimicrobial agents (Hossain & Bhuiyan, 2009). Such findings are essential for addressing ongoing challenges in treating infections resistant to conventional antibiotics.

Chemical Properties and Applications

Research also delves into the chemical properties and applications of these compounds, including their potential use in creating new materials or as intermediates in the synthesis of more complex molecules. The synthesis of pyrido[3′,2′:4,5]thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one derivatives demonstrates the versatility of these compounds in forming a basis for further chemical exploration and application (Davoodnia et al., 2008).